6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one

• IUPAC Name: 4-[1-[(1-ethylpyrazol-4-yl)methyl]piperidin-3-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H21N5O/c1-2-20-9-12(7-18-20)8-19-5-3-4-13(10-19)14-6-15(21)17-11-16-14/h6-7,9,11,13H,2-5,8,10H2,1H3,(H,16,17,21)
• InChI Key: UCZJHVJPATYTEX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN2CCCC(C2)C3=CC(=O)NC=N3
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EPPTB, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one involves its binding to the sigma-1 receptor. This binding results in the modulation of various physiological processes, including the release of neurotransmitters such as dopamine, serotonin, and glutamate. The compound has also been shown to have an effect on the activity of ion channels, including the voltage-gated calcium channels, which play a critical role in neuronal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. In vitro studies have shown that the compound can modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate. It has also been shown to have an effect on the activity of ion channels, including the voltage-gated calcium channels. In vivo studies have shown that the compound can have an effect on various physiological processes, including pain perception, locomotor activity, and learning and memory.

Advantages and Limitations for Lab Experiments

The advantages of using 6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one in lab experiments include its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. The compound is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using this compound is that it has not been extensively studied in vivo, which limits our understanding of its potential applications in various fields.

Future Directions

There are several future directions for research on 6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one. One area of research is in the field of neuroscience, where the compound's potential applications in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression, are being studied. Another area of research is in the field of pharmacology, where the compound's potential as a drug candidate is being explored. Finally, there is a need for further studies to understand the compound's mechanism of action and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one has been reported in the literature using different methods. One of the most common methods involves the reaction of 1-ethyl-4-(piperidin-3-yl)methyl-1H-pyrazole with 4-chloro-6-(4-methylpiperazin-1-yl)pyrimidine in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

6-{1-[(1-ethyl-1H-pyrazol-4-yl)methyl]piperidin-3-yl}pyrimidin-4(3H)-one has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in the regulation of various physiological processes, including neurotransmitter release, ion channel activity, and cell survival.